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Compound of Interest

Compound Name: Tebufenozide-d9

Cat. No.: B12391516 Get Quote

This guide provides an in-depth overview for researchers, scientists, and drug development

professionals on sourcing the deuterated analytical standard, Tebufenozide-d9. Tebufenozide

is a nonsteroidal ecdysone agonist insecticide that has found applications in toxicological and

metabolic studies. The deuterated form, Tebufenozide-d9, is a critical internal standard for

quantitative analysis using mass spectrometry, ensuring accuracy and precision in

experimental results.

Supplier and Product Comparison
Several reputable suppliers offer Tebufenozide-d9 as a certified reference material or

analytical standard. The following table summarizes key quantitative data from various

suppliers to facilitate an informed purchasing decision. Pricing information often requires

logging into the supplier's website.
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Supplier Product Name CAS Number
Available
Quantities

Purity/Grade

LGC Standards Tebufenozide-d9 2469006-89-9
Exact Weight

options available

Reference

Standard[1][2]

C/D/N Isotopes

Tebufenozide-d9

(3,5-

dimethylbenzoyl-

d9)

Not specified 0.01 g, 0.05 g Not specified[3]

MedchemExpres

s
Tebufenozide-d9 Not specified

Custom quote

required

Analytical

Standard[4][5]

Sigma-Aldrich

(TraceCERT®)
Tebufenozide 112410-23-8 50 MG

Certified

Reference

Material[6]

Sigma-Aldrich

(PESTANAL®)
Tebufenozide 112410-23-8 Not specified

Analytical

Standard[7]

HPC Standards Tebufenozide 112410-23-8 50MG, 100MG

ISO 17034

Certified

Reference

Material[8]

Note: While some suppliers are listed with the non-deuterated CAS number (112410-23-8),

they are included as they are prominent suppliers of analytical standards and may offer the

deuterated version upon inquiry.

Experimental Protocols
Tebufenozide and its deuterated internal standard are frequently utilized in analytical chemistry,

particularly for residue analysis in environmental and agricultural samples. A common method

is Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-

MS/MS).

Protocol: Quantification of Tebufenozide in Fruit Samples using UPLC-MS/MS with

Tebufenozide-d9 as an Internal Standard
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1. Sample Preparation (QuEChERS Method)

Homogenize 10 g of a fruit sample with 10 mL of acetonitrile.

Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate) and shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Take a 1 mL aliquot of the supernatant (acetonitrile layer) and add it to a dispersive SPE (d-

SPE) tube containing 150 mg MgSO₄, 50 mg PSA (primary secondary amine), and 50 mg

C18.

Vortex for 30 seconds and then centrifuge at 10000 rpm for 5 minutes.

Filter the supernatant through a 0.22 µm filter.

Add a known concentration of Tebufenozide-d9 internal standard to the final extract before

injection.

2. UPLC-MS/MS Analysis

UPLC System: A standard UPLC system.

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase:

A: Water with 0.1% formic acid

B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate the analyte from matrix interferences (e.g., start at

5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial

conditions).

Flow Rate: 0.3 mL/min.
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Injection Volume: 5 µL.

MS/MS System: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

MRM Transitions: Monitor for specific precursor-to-product ion transitions for both

Tebufenozide and Tebufenozide-d9. These would need to be optimized in the specific

instrument.

3. Data Analysis

Quantify the concentration of Tebufenozide in the sample by creating a calibration curve of

the peak area ratio of the analyte to the internal standard versus the concentration of the

analyte.

Visualizations
Workflow for Procurement and Use of an Analytical Standard

Procurement Laboratory Use

Identify Need Supplier Search
Define requirements

Request Quote
Select potential suppliers

Purchase Order
Evaluate quotes

Receive Standard
Place order

Log & StoreVerify integrity Prepare Stock Solution
Follow SOP

Working Standards
Dilute as needed

Sample Analysis
UPLC-MS/MS

Data Interpretation
Quantify results

Click to download full resolution via product page

Procurement and laboratory workflow for an analytical standard.

Simplified p53-Dependent Apoptosis Pathway

Research has indicated that Tebufenozide can induce apoptosis in certain cell lines, such as

HeLa cells, through a p53-dependent pathway.[4] The following diagram illustrates a simplified

version of this signaling cascade.
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Simplified p53-dependent apoptosis signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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